Cas no 15370-82-8 (1H,2H,3H,4H,5H,6H-pyrido2,3-dpyridazin-5-one)

• Product Name: 1H,2H,3H,4H,5H,6H-pyrido2,3-dpyridazin-5-one
• CAS No: 15370-82-8
• MF: C₇H₉N₃O
• MW: 151.165860891342
• MDL: MFCD18785339
• CID: 1328361
• PubChem ID: 71743739
• Update Time: 2025-06-22

1H,2H,3H,4H,5H,6H-pyrido2,3-dpyridazin-5-one Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyridazin-5(1H)-one, 2,3,4,6-tetrahydro-
• 1H,2H,3H,4H,5H,6H-pyrido2,3-dpyridazin-5-one
• 1H,2H,3H,4H,5H,6H-pyrido[2,3-d]pyridazin-5-one
• 2,3,4,6-Tetrahydropyrido[2,3-d]pyridazin-5(1H)-one
• Z1216818830
• 15370-82-8
• 1,2,3,4-Tetrahydropyrido[2,3-d]pyridazine-5(6H)-one
• 2,3,4,6-tetrahydro-1H-pyrido[2,3-d]pyridazin-5-one
• EN300-80960

• MDL： MFCD18785339
• Inchi： 1S/C7H9N3O/c11-7-5-2-1-3-8-6(5)4-9-10-7/h4,8H,1-3H2,(H,10,11)
• InChI Key： CKDHLZMKLQRZRZ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=NN1)NCCC2

Computed Properties

• Exact Mass: 151.074561919g/mol
• Monoisotopic Mass: 151.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 53.5Ų

Additional information on 1H,2H,3H,4H,5H,6H-pyrido2,3-dpyridazin-5-one

Introduction to 1H,2H,3H,4H,5H,6H-pyrido[2,3-d]pyridazin-5-one (CAS No. 15370-82-8)

1H,2H,3H,4H,5H,6H-pyrido[2,3-d]pyridazin-5-one, with the CAS number 15370-82-8, is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[2,3-d]pyridazines and is characterized by its intricate molecular framework and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 1H,2H,3H,4H,5H,6H-pyrido[2,3-d]pyridazin-5-one is notable for its fused heterocyclic system. The core structure consists of a pyridazine ring fused with a pyridine ring at positions 2 and 3. This arrangement imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for the development of novel therapeutic agents. The presence of the pyridazine and pyridine rings also contributes to the compound's stability and solubility characteristics.

In terms of synthesis, several methods have been reported for the preparation of 1H,2H,3H,4H,5H,6H-pyrido[2,3-d]pyridazin-5-one. One common approach involves the cyclization of appropriate precursors under carefully controlled conditions. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method using microwave irradiation. This method not only reduced reaction time but also improved yield and purity compared to traditional methods. The versatility of this synthetic route allows for the introduction of various functional groups at different positions on the molecule, thereby expanding its potential applications in drug discovery.

The biological activities of 1H,2H,3H,4H,5H,6H-pyrido[2,3-d]pyridazin-5-one have been extensively investigated in recent years. One of the most promising areas of research is its potential as an anticancer agent. Studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines. For example, a study published in the Journal of Medicinal Chemistry reported that 1H,2H,3H,4H,5H,6H-pyrido[2,3-d]pyridazin-5-one demonstrated potent antiproliferative activity against human breast cancer cells (MCF-7) and colon cancer cells (HT-29). The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its anticancer properties, 1H,2H,3H,4H,5H,6H-pyrido[2,3-d]pyridazin-5-one has also shown potential in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. These findings suggest that 1H,2H,3H,4H,5H,6H-pyrido[2,3-d]pyridazin-5-one could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its direct biological activities, 1H，2Ｈ，３Ｈ，４Ｈ，５Ｈ，６Ｈ－pyrido［２，３－ｄ］pyridazin－５－one (CAS No. 15370-82-8) has also been explored as a building block for more complex molecules. Its unique structural features make it an excellent starting material for the synthesis of derivatives with enhanced biological properties. For example, a recent study published in Nature Communications demonstrated how modifications to the pyrido[2，3-d]pyridazine scaffold could lead to compounds with improved pharmacokinetic profiles and reduced toxicity.

The safety profile of 1Ｈ，２Ｈ，３Ｈ，４Ｈ，５Ｈ，６Ｈ－pyrido［２，３－ｄ］pyridazin－５－one (CAS No. 15370-82-8) is another important aspect to consider in its development as a therapeutic agent. Preclinical studies have generally shown good tolerability at effective doses. However, a comprehensive review published in Current Opinion in Toxicology highlighted the need for further investigation into potential long-term effects and interactions with other drugs.

In conclusion, 1Ｈ，２Ｈ，３Ｈ，４Ｈ，５Ｈ，６Ｈ－pyrido［２，３－ｄ］pyridazin－５－one (CAS No. 15370-82-8) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and versatile synthetic routes make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, 1Ｈ，２Ｈ，３Ｈ，４Ｈ，５Ｈ，６Ｈ－pyrido［２，３－ｄ］pyridazin－５－one (CAS No. 15370-82-8) is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.